Cas no 2138823-50-2 (4-(2-Bromoethenyl)-3-fluorophenol)

• Product Name: 4-(2-Bromoethenyl)-3-fluorophenol
• CAS No: 2138823-50-2
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 6077238
• PubChem ID: 165716184
• Update Time: 2025-07-18

4-(2-Bromoethenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethenyl)-3-fluorophenol
• 2138823-50-2
• EN300-802431
• 4-(2-Bromoethenyl)-3-fluorophenol

• Inchi： 1S/C8H6BrFO/c9-4-3-6-1-2-7(11)5-8(6)10/h1-5,11H/b4-3+
• InChI Key： NGTYDTMECDSFCY-ONEGZZNKSA-N
• SMILES： Br/C=C/C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 215.95861g/mol
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2-Bromoethenyl)-3-fluorophenol

Comprehensive Overview of 4-(2-Bromoethenyl)-3-fluorophenol (CAS No. 2138823-50-2): Properties, Applications, and Industry Insights

4-(2-Bromoethenyl)-3-fluorophenol (CAS No. 2138823-50-2) is a halogenated phenolic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both bromoethenyl and fluoro substituents on the aromatic ring makes it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in drug discovery, particularly in modulating enzyme activity and receptor binding.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 4-(2-Bromoethenyl)-3-fluorophenol to minimize environmental impact. This aligns with the growing demand for eco-friendly chemical processes—a topic frequently searched in scientific databases. The compound's structure-activity relationship (SAR) is also under investigation, with computational chemistry tools like molecular docking being employed to predict its interactions.

The analytical characterization of CAS No. 2138823-50-2 involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. Industry reports suggest its utility in developing crop protection agents, where fluorinated compounds show enhanced bioactivity. Questions like "How to synthesize 4-(2-Bromoethenyl)-3-fluorophenol?" or "What are the safety profiles of bromo/fluoro phenols?" reflect common user queries addressed in recent publications.

From a supply chain perspective, manufacturers emphasize batch-to-batch consistency for this specialty chemical. Regulatory compliance with REACH and other global standards ensures its safe handling in laboratories. Notably, the compound's stability under various pH conditions makes it suitable for formulation studies—a key consideration in preclinical development workflows.

Emerging trends in high-throughput screening have increased demand for halogenated building blocks like 4-(2-Bromoethenyl)-3-fluorophenol. Its electron-withdrawing properties facilitate diverse cross-coupling reactions, a subject extensively covered in organic chemistry forums. Patent analyses reveal its inclusion in novel heterocyclic compounds with potential therapeutic applications.

For researchers investigating structure-property relationships, this compound serves as a model for studying halogen bonding effects. The 2-bromoethenyl group offers unique reactivity in palladium-catalyzed transformations, while the 3-fluoro substituent influences lipophilicity—a critical parameter in medicinal chemistry optimization.

In analytical method development, CAS 2138823-50-2 requires specific chromatographic conditions due to its polarizable bromine atom. Recent QSAR studies correlate its molecular descriptors with biological activity, addressing frequent search terms like "fluorophenol derivatives bioactivity". Storage recommendations typically suggest anhydrous environments to prevent degradation.

The compound's role in material science is also being explored, particularly in designing fluorinated polymers with enhanced thermal stability. As AI-driven drug discovery accelerates, datasets containing bromo/fluoro phenols like this are valuable for training predictive algorithms—a trending topic in cheminformatics communities.